Cas no 14208-52-7 (3-Phenylisothiazol-5-amine)

• Product Name: 3-Phenylisothiazol-5-amine
• CAS No: 14208-52-7
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD07382685
• CID: 1031961
• PubChem ID: 12603879
• Update Time: 2025-04-20

3-Phenylisothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylisothiazol-5-amine
• 3-Phenyl-1,2-thiazol-5-amine
• 3-phenyl-5-aminothiazole
• 3-phenylisothiazol-5-ylamine
• 3-phenyl-isothiazol-5-ylamine
• 5-amino3-phenylisothiazole
• 5-amino-3-phenylisothiazole
• 5-amino-3-phenyl-isothiazole
• AK123537
• EN300-78761
• KB-33145
• QC-10020
• SureCN444555
• 5-Isothiazolamine, 3-phenyl-
• 3-Phenylisothiazole-5-amine
• DHGKYVMNSHRALD-UHFFFAOYSA-N
• NE44502
• ST24042417
• Z1268152361
• DTXSID40504113
• AKOS016011678
• SY192041
• C72650
• SCHEMBL444555
• DB-023460
• CS-0156347
• AS-59312
• 14208-52-7
• A885303
• MFCD07382685

• MDL： MFCD07382685
• Inchi： 1S/C9H8N2S/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： DHGKYVMNSHRALD-UHFFFAOYSA-N
• SMILES： S1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.3

Experimental Properties

• PSA: 38.91

3-Phenylisothiazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature